Cas no 15791-89-6 (3,3'-oxydibenzoic acid)

• Product Name: 3,3'-oxydibenzoic acid
• CAS No: 15791-89-6
• MF: C₁₄H₁₀O₅
• MW: 258.226204395294
• CID: 1335620
• PubChem ID: 177685
• Update Time: 2025-04-20

3,3'-oxydibenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3'-oxydibenzoic acid
• 3-(3-carboxyphenoxy)benzoic acid
• DTXSID70166329
• 15791-89-6
• Benzoic acid, 3,3'-oxybis-
• SCHEMBL68858
• 3,3'-oxy-di-benzoicacid

• Inchi： 1S/C14H10O5/c15-13(16)9-3-1-5-11(7-9)19-12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： ZFCNECLRCWFTLI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 258.0528
• Monoisotopic Mass: 258.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Density: 1.395
• Boiling Point: 492.2°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.638
• PSA: 83.83